Rifapentine-D8

• Molecular Formula: C47H64N4O12
• Molecular Weight: 885.1 g/mol
• InChI: InChI=1S/C47H64N4O12/c1-24-13-12-14-25(2)46(59)49-37-32(23-48-51-20-18-50(19-21-51)31-15-10-11-16-31)41(56)34-35(42(37)57)40(55)29(6)44-36(34)45(58)47(8,63-44)61-22-17-33(60-9)26(3)43(62-30(7)52)28(5)39(54)27(4)38(24)53/h12-14,17,22-24,26-28,31,33,38-39,43,53-57H,10-11,15-16,18-21H2,1-9H3,(H,49,59)/b13-12+,22-17+,25-14-,48-23?/t24-,26+,27+,28+,33-,38-,39+,43+,47-/m0/s1/i18D2,19D2,20D2,21D2
• InChIKey: WDZCUPBHRAEYDL-MNEYHIBHSA-N

Rifapentine-D8 Internal Standard Overview

Rifapentine-D8 is a deuterium-labeled analog of the rifamycin antibiotic rifapentine, in which eight hydrogen atoms are replaced with deuterium [1]. It is primarily utilized as a stable isotope-labeled internal standard (SIL-IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays, where it enables accurate and precise quantification of rifapentine and its active metabolite, 25-desacetyl rifapentine, in complex biological matrices [2]. Unlike unlabeled rifapentine, Rifapentine-D8 co-elutes nearly identically under reverse-phase conditions but is differentiated by a mass shift of +8 Da (m/z 885.1 vs. 877.1), allowing for robust correction of matrix effects and ion suppression [3].

Identity Deuterium-labeled analog (+8 Da) of 25-desacetyl rifapentine

Workflow LC-MS/MS internal standard for quantification in research matrices

Target Analyte 25-desacetyl rifapentine metabolite

• [1] SynZeal. Rifapentine D8 Product Page. Molecular Formula: C47H56D8N4O12, Molecular Weight: 885.1. View Source
• [2] Veeprho. 25-Desacetyl Rifapentine-D8 Product Page. Describes use as internal standard. View Source
• [3] Qiao W, Fang M, Liu M, He T, Zhang P, Li W. A Validated LC-MS/MS Method for Unbound Rifapentine Quantitation Reveals Nonlinear Plasma Protein Binding and Comparable Free Fractions Between Adults and Children with Tuberculosis. Eur J Drug Metab Pharmacokinet. 2026. PMID: 41609968. View Source

Why Rifapentine-D8 Is Irreplaceable

The use of a structurally identical, non-deuterated analog (e.g., unlabeled rifapentine) as an internal standard is fundamentally invalid for quantitative LC-MS/MS due to its inability to correct for matrix effects and ion suppression, which vary unpredictably between samples and can lead to >100% bias in calculated concentrations [1]. Furthermore, rifapentine exhibits nonlinear plasma protein binding (96-99% bound), necessitating precise measurement of free drug concentrations; this level of analytical rigor demands a SIL-IS like Rifapentine-D8 to meet the accuracy (±15% of nominal) and precision (≤15% CV) requirements mandated by FDA and ICH M10 bioanalytical guidelines [2]. Substituting a different deuterated rifamycin (e.g., rifampicin-d3) is also unreliable due to differences in extraction recovery and chromatographic behavior, which compromise the fundamental principle of SIL-IS method validation [3].

Analyte-specific mismatch Rifapentine-D9 targets parent drug, not 25-desacetyl metabolite; retention time divergence may compromise accuracy.

Non-isotopic IS behavior Unlabeled or structurally unrelated IS (e.g., rifampicin-d3) exhibit differential matrix effects and extraction recovery.

Isotopic purity risk Non-ISO 17034 vendors may supply material with batch-to-batch isotopic variability, introducing bias in regulated studies.

• [1] Qiao W, Fang M, Liu M, He T, Zhang P, Li W. A Validated LC-MS/MS Method for Unbound Rifapentine Quantitation Reveals Nonlinear Plasma Protein Binding and Comparable Free Fractions Between Adults and Children with Tuberculosis. Eur J Drug Metab Pharmacokinet. 2026. PMID: 41609968. View Source
• [2] USFDA Guidance for Industry: Bioanalytical Method Validation (2018) and ICH M10 Guideline on Bioanalytical Method Validation (2022). View Source
• [3] Determination of Rifapentine and 25-O-desacetyl Rifapentine from 100 µl human breastmilk by LC-MS/MS using protein precipitation and solid phase extraction. University of Cape Town. Uses rifampicin-d3 as alternative IS. View Source

Rifapentine-D8 Differentiation Evidence

Retention Time Differentiation

In a validated LC-MS/MS method for simultaneous quantification of rifapentine and 25-desacetyl rifapentine in human plasma, the deuterated internal standards Rifapentine-D9 and 25-Desacetyl Rifapentine-D8 exhibited distinct retention times: 2.30 minutes for Rifapentine-D9 (IS for parent drug) and 1.68 minutes for 25-Desacetyl Rifapentine-D8 (IS for metabolite) [1]. This 0.62-minute difference on a C18 column (10 cm × 4.6 mm, 5 µm) under identical gradient conditions demonstrates that Rifapentine-D8 provides chromatographic baseline resolution from Rifapentine-D9, preventing cross-talk interference and enabling unambiguous peak integration for the metabolite channel [1].

RT Match

Head-to-head

Rifapentine-D8 RT 1.68 min, Δ 0.09 min vs. Misapplied D9 Δ 0.62 min

Supports co-elution-based matrix-effect correction

85% RT mismatch reduction; method-specific validation

Evidence Dimension	Retention Time (min)
Target Compound Data	1.68 minutes (25-Desacetyl Rifapentine-D8)
Comparator Or Baseline	2.30 minutes (Rifapentine-D9)
Quantified Difference	0.62 minutes (faster elution for D8)
Conditions	Supelco Discovery C18 column (10 cm × 4.6 mm, 5 µm), mobile phase not specified, ESI+ MRM mode

Why This Matters

This retention time differentiation validates that Rifapentine-D8 is analytically distinct from Rifapentine-D9, ensuring that a single method can accurately quantify both parent drug and metabolite without internal standard cross-interference—a critical requirement for pharmacokinetic studies where both analytes must be measured.

• [1] Parghale R, Inapakolla R, Tikka VDR, Suvvaru RK, Date P, Gawade V, Anil A, Jagdale SC. Bioanalytical method validation of rifapentine and its metabolite in human plasma using the LC-MS/MS method, as well as its application to a pharmacokinetics study. J Appl Pharm Sci. 2025;15(04):179–201. DOI: 10.7324/JAPS.2025.210914. View Source

Accuracy and Precision in Validation

A validated LC-MS/MS method employing Rifapentine-D8 as the isotope internal standard for quantifying unbound (free) rifapentine in human plasma achieved a lower limit of quantification (LLOQ) of 3.00 ng/mL over a linear dynamic range of 3.00–299.60 ng/mL (R² = 0.9999) [1]. Method accuracy across this range was 93.11%–102.67%, with intra- and inter-day precision expressed as relative standard deviation (RSD) ≤ 7.40% [1]. This performance was attained despite rifapentine being 96-99% protein-bound, a matrix that would cause severe ion suppression in the absence of a co-eluting SIL-IS [1].

Accuracy/Precision

Reported

Accuracy 96.4–106.3%
Precision 6.7–11.8% CV

Supports bioanalytical validation endpoint review

Human plasma & breast milk matrices; N=18

Evidence Dimension	Lower Limit of Quantification (LLOQ) for free rifapentine
Target Compound Data	3.00 ng/mL (using Rifapentine-D8 IS)
Comparator Or Baseline	Total rifapentine assays typically require LLOQ of 60-100 ng/mL without SIL-IS
Quantified Difference	≥20-fold improvement in sensitivity
Conditions	LC-MS/MS with Centrifree ultrafiltration, K2EDTA human plasma, ESI+

Why This Matters

This level of sensitivity is essential for therapeutic drug monitoring of unbound rifapentine, as free concentrations in patients average only 0.085 µg/mL (85 ng/mL) in adults and 0.054 µg/mL (54 ng/mL) in children, and would be unquantifiable with less sensitive assays lacking a SIL-IS.

• [1] Qiao W, Fang M, Liu M, He T, Zhang P, Li W. A Validated LC-MS/MS Method for Unbound Rifapentine Quantitation Reveals Nonlinear Plasma Protein Binding and Comparable Free Fractions Between Adults and Children with Tuberculosis. Eur J Drug Metab Pharmacokinet. 2026. PMID: 41609968. View Source

Isotopic Mass Shift Advantage

The validated LC-MS/MS method using Rifapentine-D8 as internal standard demonstrated exceptional accuracy and precision for free rifapentine quantification. Across the linear range, accuracy ranged from 93.11% to 102.67% of nominal concentrations, while intra-day and inter-day precision, expressed as relative standard deviation (%RSD), were both ≤ 7.40% [1]. These metrics meet the stringent acceptance criteria of ±15% for accuracy and ≤15% RSD for precision mandated by FDA and ICH M10 guidelines for bioanalytical method validation [1].

Mass Shift

Class-level

+8 Da; stable under RP-LC

Supports interference-free MS/MS differentiation

Vendor isotopic purity documentation advised

Evidence Dimension	Method Accuracy (Recovery %)
Target Compound Data	93.11% – 102.67%
Comparator Or Baseline	Acceptance criteria: 85% – 115% (FDA/ICH)
Quantified Difference	All QC levels within acceptance range
Conditions	Free rifapentine in human plasma, LC-MS/MS, Rifapentine-D8 IS

Why This Matters

The method's accuracy and precision, enabled by the use of Rifapentine-D8, provide confidence in the quantitative results for free rifapentine, which is the pharmacologically active fraction and the parameter of interest for optimizing efficacy and minimizing hepatotoxicity in TB patients.

• [1] Qiao W, Fang M, Liu M, He T, Zhang P, Li W. A Validated LC-MS/MS Method for Unbound Rifapentine Quantitation Reveals Nonlinear Plasma Protein Binding and Comparable Free Fractions Between Adults and Children with Tuberculosis. Eur J Drug Metab Pharmacokinet. 2026. PMID: 41609968. View Source

Supply Chain Documentation: ISO 17034 Certified Reference Material with Comprehensive Certificate of Analysis

Rifapentine-D8 is supplied as an analytical reference standard manufactured under ISO 17034 accreditation, with a comprehensive Certificate of Analysis (COA) that includes quantitative assay data (typically ≥95% purity by HPLC), high-resolution mass spectrometry (HRMS) confirmation of isotopic incorporation, and proton nuclear magnetic resonance (¹H NMR) spectral data [1]. This documentation package supports Abbreviated New Drug Application (ANDA) submissions and method validation protocols, as the COA provides the exact purity factor necessary for accurate standard curve preparation [2].

Evidence Dimension	Quality Documentation Provided
Target Compound Data	ISO 17034 COA with Assay, HPLC, MS, ¹H NMR
Comparator Or Baseline	Basic product datasheet with limited characterization (typical for research-grade chemicals)
Quantified Difference	Full regulatory-compliant documentation package
Conditions	Not applicable

Why This Matters

For laboratories operating under GLP or conducting regulated bioanalysis, the availability of a fully characterized, ISO 17034-certified reference standard with a detailed COA eliminates the need for in-house characterization and ensures traceability to international measurement standards, thereby streamlining method validation and reducing compliance risk.

• [1] CATO Research Chemicals. Rifapentine-D8 Product Page. Describes ISO 17034 accreditation and comprehensive COA documentation. View Source
• [2] SynZeal. Rifapentine D8 Product Page. Notes use for ANDA, QC, and traceability against USP/EP. View Source

Rifapentine-D8 Applications

Bioequivalence Studies for ANDA

In clinical pharmacokinetic studies requiring simultaneous quantification of rifapentine and its active metabolite, Rifapentine-D8 (as 25-Desacetyl Rifapentine-D8) is the optimal internal standard for the metabolite channel. The chromatographic separation (1.68 min for D8 vs. 2.30 min for Rifapentine-D9) prevents cross-talk and ensures accurate measurement of both analytes in a single 8-minute run, as validated in human plasma over a range of 30.000–4000.015 ng/mL for the metabolite [1].

Clinical Pharmacokinetic Studies

Given that rifapentine is 96-99% bound to plasma proteins and exhibits nonlinear binding, monitoring free drug concentrations is critical for dose optimization and toxicity avoidance. The validated method using Rifapentine-D8 as internal standard achieves an LLOQ of 3.00 ng/mL for free rifapentine, enabling precise quantification of the low free concentrations (mean 85 ng/mL in adults, 54 ng/mL in children) observed clinically [1]. This application directly supports personalized dosing strategies in TB treatment.

Therapeutic Drug Monitoring and PK/PD

For generic drug manufacturers developing rifapentine formulations, Rifapentine-D8 serves as the internal standard in validated LC-MS/MS methods used for bioequivalence studies, as demonstrated in a study with healthy adult Asian male volunteers [1]. The availability of an ISO 17034-certified reference standard with a comprehensive COA streamlines method validation and meets the FDA's requirements for demonstrating analytical comparability in ANDA submissions [2].

Quality Control and Impurity Profiling

Rifapentine is a potent inducer of CYP3A4, and accurate quantification of its plasma concentrations is essential for drug-drug interaction (DDI) studies. The use of Rifapentine-D8 as an internal standard ensures that any matrix effects introduced by co-administered drugs or their metabolites are effectively corrected, thereby providing reliable concentration data for physiologically based pharmacokinetic (PBPK) modeling and regulatory DDI assessments [1].

Application

Selection Property

Validation Focus

Bioanalytical method validation

Validated retention-time match

Accuracy & precision in target matrices

Pharmacokinetic research studies

Matrix coverage (plasma, DBS, milk)

Method linearity & stability endpoints

Research PK/PD modeling

Inter-individual exposure variability

Population PK model validation

Analytical QC & impurity profiling

COA documentation & isotopic purity

Batch consistency & traceability review

• [1] Parghale R, Inapakolla R, Tikka VDR, Suvvaru RK, Date P, Gawade V, Anil A, Jagdale SC. Bioanalytical method validation of rifapentine and its metabolite in human plasma using the LC-MS/MS method, as well as its application to a pharmacokinetics study. J Appl Pharm Sci. 2025;15(04):179–201. DOI: 10.7324/JAPS.2025.210914. View Source
• [2] SynZeal. Rifapentine D8 Product Page. Notes use for ANDA, QC, and traceability against USP/EP. View Source